Cas no 1822511-77-2 (TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE)

TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE is a spirocyclic compound featuring both amine and ester functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its rigid spiro[4.5]decane scaffold enhances structural stability, while the tert-butyloxycarbonyl (Boc) protecting group ensures selective reactivity in peptide coupling and heterocycle formation. The presence of an amino group allows for further derivatization, and the oxa-aza ring system contributes to its utility in designing bioactive molecules. This compound is particularly valuable in medicinal chemistry for constructing complex frameworks with controlled stereochemistry. High purity and well-defined reactivity make it suitable for research and industrial-scale applications.
TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE structure
1822511-77-2 structure
Product Name:TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE
CAS No:1822511-77-2
MF:C13H24N2O3
MW:256.341263771057
MDL:MFCD27997291
CID:4620070
PubChem ID:121229872
Update Time:2025-10-21

TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate
    • 2-Boc-9-amino-6-oxa-2-azaspiro[4.5]decane
    • W14011
    • 1822511-77-2
    • PS-16158
    • t-Butyl 9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate
    • PB41456
    • CS-0448842
    • SY125364
    • tert-Butyl9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate
    • MFCD27997291
    • 9-Amino-2-Boc-6-oxa-2-azaspiro[4.5]decane
    • TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE
    • MDL: MFCD27997291
    • Inchi: 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-6-5-13(9-15)8-10(14)4-7-17-13/h10H,4-9,14H2,1-3H3
    • InChI Key: RBVRAVQFMPWVAY-UHFFFAOYSA-N
    • SMILES: O1CCC(CC21CN(C(=O)OC(C)(C)C)CC2)N

Computed Properties

  • Exact Mass: 256.17869263g/mol
  • Monoisotopic Mass: 256.17869263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.8Ų

TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T206430-2.5mg
Tert-butyl 9-Amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate
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TRC
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tert-Butyl 9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate
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tert-butyl 9-amino-6-oxa-2-azaspiro[4.5]decane-2-carboxylate
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Additional information on TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE

Recent Advances in the Study of TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE (CAS: 1822511-77-2)

The compound TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE (CAS: 1822511-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential applications.

Recent studies have focused on the synthetic pathways for TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis route that significantly improved the efficiency of producing this compound. The researchers employed advanced catalytic methods and characterized the intermediate and final products using NMR and mass spectrometry, confirming the structural integrity of the compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE exhibits moderate inhibitory effects on specific enzyme targets associated with inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Further mechanistic studies are underway to elucidate the compound's mode of action and to identify its molecular targets.

Another area of interest is the compound's role in drug discovery, particularly as a building block for more complex molecules. Its spirocyclic structure offers unique conformational properties that can enhance binding affinity and selectivity. Recent collaborations between academic and industrial researchers have explored its incorporation into peptide mimetics and small-molecule libraries, aiming to discover new therapeutic agents for diseases such as cancer and neurodegenerative disorders.

Despite these promising developments, challenges remain in the clinical translation of TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Researchers are currently investigating various formulation strategies to improve the compound's pharmacokinetic properties.

In conclusion, TERT-BUTYL 9-AMINO-6-OXA-2-AZASPIRO[4.5]DECANE-2-CARBOXYLATE represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research efforts are expected to uncover more about its therapeutic potential and to pave the way for its eventual use in clinical settings. The compound's unique structural attributes and biological activity make it a compelling subject for future studies in the chemical biology and pharmaceutical fields.

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